Cas no 147801-94-3 (Ethanone, 1-[2-(4-methoxybenzoyl)phenyl]-)

• Product Name: Ethanone, 1-[2-(4-methoxybenzoyl)phenyl]-
• CAS No: 147801-94-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1323615
• PubChem ID: 14948149
• Update Time: 2025-04-20

Ethanone, 1-[2-(4-methoxybenzoyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(4-methoxybenzoyl)phenyl]-
• SCHEMBL747849
• DB-126794
• 147801-94-3
• 1-[2-(4-methoxybenzoyl)phenyl]Ethanone

• Inchi： 1S/C16H14O3/c1-11(17)14-5-3-4-6-15(14)16(18)12-7-9-13(19-2)10-8-12/h3-10H,1-2H3
• InChI Key： MHGFDFLMRRIGGD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37